Cas no 129666-99-5 (2-Acetyl-1-tosylpyrrole)

• Product Name: 2-Acetyl-1-tosylpyrrole
• CAS No: 129666-99-5
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD00436532
• CID: 233088
• PubChem ID: 2737785
• Update Time: 2025-04-19

2-Acetyl-1-tosylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(1-Tosyl-1H-pyrrol-2-yl)ethanone
• 1-[1-(4-methylphenyl)sulfonylpyrrol-2-yl]ethanone
• 2-Acetyl-1-tosylpyrrole
• Ethanone,1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl]-
• 2-acetyl-N-p-toluenesulfonylpyrrole
• DTXSID10372240
• 1-(1-tosyl-1H-pyrrol-2-yl)ethan-1-one
• 129666-99-5
• SCHEMBL14005234
• CS-0206249
• 1-{1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}ethanone
• MFCD00436532
• 1-[1-[(4-Methylphenyl)sulfonyl]-1H-pyrrol-2-yl]ethanone
• AB05973
• BS-4815
• 1-[1-(4-methylbenzenesulfonyl)-1H-pyrrol-2-yl]ethan-1-one
• AKOS015837765
• Ethanone, 1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl]-
• AH-262/32338027
• 1-[1-(4-methylbenzenesulfonyl)pyrrol-2-yl]ethanone

• MDL： MFCD00436532
• Inchi： 1S/C13H13NO3S/c1-10-5-7-12(8-6-10)18(16,17)14-9-3-4-13(14)11(2)15/h3-9H,1-2H3
• InChI Key： MYLYBCZMJRPTEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=C1C(C)=O)(=O)=O

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 64.52000
• LogP: 3.31690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides